Cas no 35570-68-4 (6-Chlorooxazolo4,5-bpyridin-2(3H)-one)

• Product Name: 6-Chlorooxazolo4,5-bpyridin-2(3H)-one
• CAS No: 35570-68-4
• MF: C₆H₃ClN₂O₂
• MW: 170.553220033646
• MDL: MFCD14706178
• CID: 847223
• PubChem ID: 13614459
• Update Time: 2025-04-19

6-Chlorooxazolo4,5-bpyridin-2(3H)-one Chemical and Physical Properties

Names and Identifiers

• 6-Chlorooxazolo[4,5-b]pyridin-2(3H)-one
• 6-chloro-3H-[1,3]oxazolo[4,5-b]pyridin-2-one
• 6-Chloro[1,3]oxazolo[4,5-b]pyridin-2(3H)-one
• oxazolo[4,5-b]pyridin-2(3H)-one, 6-chloro-
• 6-chloro-3H-oxazolo[4,5-b]pyridin-2-one
• 6-Chloro-oxazolo[4,5-b]pyridin-2-ol
• C6H3ClN2O2
• C6H6F8O2
• ZWGWZXKNFDGBJP-UHFFFAOYSA-N
• C6F10
• 4439AB
• 1454AE
• 1453AE
• FCH1141028
• SY028333
• AX8167706
• AB0166145
• ST24029748
• 6-chloro-oxazolo[4,5-b]pyridin-2-(3H)-one
• Oxazolo[4,5-b]pyridine
• SCHEMBL3075895
• MFCD14706178
• 6-chloro-4H-[1,3]oxazolo[4,5-b]pyridin-2-one
• DTXSID10545058
• DB-069227
• 35570-68-4
• AKOS015918364
• DS-11977
• CS-0043775
• 6-chlorooxazolo-[4,5-b]-pyridin-2-(3H)-one
• AC-29191
• s12148
• 6-Chlorooxazolo4,5-bpyridin-2(3H)-one

• MDL： MFCD14706178
• Inchi： 1S/C6H3ClN2O2/c7-3-1-4-5(8-2-3)9-6(10)11-4/h1-2H,(H,8,9,10)
• InChI Key： ZWGWZXKNFDGBJP-UHFFFAOYSA-N
• SMILES： ClC1C=NC2=C(C=1)OC(N2)=O

Computed Properties

• Exact Mass: 169.98839
• Monoisotopic Mass: 169.9883050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.2
• XLogP3: 1

Experimental Properties

• Density: 1.80
• Melting Point: 183-186 ºC
• PSA: 51.22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazolopyridines